Cas no 6310-27-6 (3-(4-chlorophenyl)sulfanylpropanoic acid)
3-(4-Chlorophenyl)sulfanylpropanoic acid is a sulfur-containing aromatic compound featuring a chlorophenyl group linked to a propanoic acid moiety via a sulfanyl bridge. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and agrochemicals. The presence of both the sulfanyl and carboxylic acid functional groups allows for versatile derivatization, enabling applications in coupling reactions or as a building block for heterocyclic compounds. Its chlorophenyl group enhances stability and influences electronic properties, facilitating targeted modifications. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in research and industrial applications.
6310-27-6 structure
Product Name:3-(4-chlorophenyl)sulfanylpropanoic acid
CAS No:6310-27-6
MF:C9H9ClO2S
MW:216.684560537338
CID:524864
Update Time:2025-06-12
3-(4-chlorophenyl)sulfanylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-[(4-chlorophenyl)thio]-
- 3-(4-chlorophenyl)sulfanylpropanoic acid
- 3-[(4-CHLOROPHENYL)SULFANYL]PROPANOIC ACID
- 3-(4-chloro-phenylsulfanyl)-propionic acid
- 3-(4-chlorophenylthio)propanoic acid
- 3-[p-Chlorophenylmercapto]propionic acid
- 3-<4-Chlor-phenylmercapto>-propionsaeure
- propanoic acid,3-[(4-chlorophenyl)thio]
- S-(4-Chlor-phenyl)-thiohydracrylsaeure
-
- Inchi： 1S/C9H9ClO2S/c10-7-1-3-8(4-2-7)13-6-5-9(11)12/h1-4H,5-6H2,(H,11,12)
- InChI Key： JGJULSJGGIMHBK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)SCCC(=O)O
Computed Properties
- Exact Mass: 216.00100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
Experimental Properties
- Melting Point: 87-90°C
- PSA: 62.60000
- LogP: 2.90680
3-(4-chlorophenyl)sulfanylpropanoic acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(4-chlorophenyl)sulfanylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C612603-25mg |
3-[(4-chlorophenyl)sulfanyl]propanoic Acid |
6310-27-6 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C612603-50mg |
3-[(4-chlorophenyl)sulfanyl]propanoic Acid |
6310-27-6 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C612603-250mg |
3-[(4-chlorophenyl)sulfanyl]propanoic Acid |
6310-27-6 | 250mg |
$ 135.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142198-100mg |
3-((4-Chlorophenyl)thio)propanoic acid |
6310-27-6 | 97% | 100mg |
￥767.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142198-250mg |
3-((4-Chlorophenyl)thio)propanoic acid |
6310-27-6 | 97% | 250mg |
￥1179.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142198-1g |
3-((4-Chlorophenyl)thio)propanoic acid |
6310-27-6 | 97% | 1g |
￥2751.00 | 2024-05-06 | |
| Enamine | EN300-00076-0.05g |
3-[(4-chlorophenyl)sulfanyl]propanoic acid |
6310-27-6 | 97% | 0.05g |
$19.0 | 2023-07-08 | |
| Enamine | EN300-00076-0.1g |
3-[(4-chlorophenyl)sulfanyl]propanoic acid |
6310-27-6 | 97% | 0.1g |
$28.0 | 2023-07-08 | |
| Enamine | EN300-00076-0.25g |
3-[(4-chlorophenyl)sulfanyl]propanoic acid |
6310-27-6 | 97% | 0.25g |
$40.0 | 2023-07-08 | |
| Enamine | EN300-00076-0.5g |
3-[(4-chlorophenyl)sulfanyl]propanoic acid |
6310-27-6 | 97% | 0.5g |
$63.0 | 2023-07-08 |
3-(4-chlorophenyl)sulfanylpropanoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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